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Compound of Interest

Compound Name:
(3-nitro-1H-pyrazol-1-

yl)acetaldehyde

CAS No.: 1015939-63-5

Cat. No.: B3071970

Get Quote

Executive Summary & Compound Profile
Target Analyte: (3-Nitro-1H-pyrazol-1-yl)acetaldehyde IUPAC Name: 2-(3-Nitro-1H-pyrazol-
1-yl)acetaldehyde Molecular Formula:

Molecular Weight: 155.11 g/mol Core Application: Precursor for N-functionalized energetic
materials; intermediate in pharmaceutical fragment synthesis.[1]

Structural Context
The molecule consists of a 3-nitropyrazole core N-alkylated with an acetaldehyde moiety.[1]

The electron-withdrawing nitro group (

) at the C3 position significantly influences the chemical shifts of the pyrazole ring protons and
the acidity of the

-methylene protons.[1]
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Stability Note: As an N-substituted acetaldehyde, this compound is prone to hydration (gem-

diol formation) in aqueous media and polymerization upon prolonged storage.[1] Fresh

preparation or storage as the diethyl acetal precursor is recommended.[1]

Synthesis & Impurity Profile (Context for Spectra)
To accurately interpret spectroscopic data, one must understand the genesis of the sample.

The standard synthesis involves the alkylation of 3-nitropyrazole with bromoacetaldehyde

diethyl acetal, followed by acid hydrolysis.

Common Impurities to Identify:

Starting Material: 3-Nitropyrazole (Distinct NMR signals).[1][2][3]

Intermediate: Diethyl acetal protected form (Triplet at

1.2 ppm, Quartet at

3.6 ppm in

NMR).

Hydrate: Gem-diol form (Disappearance of aldehyde carbonyl in

NMR).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-

or

(Note: DMSO may suppress aldehyde exchange but can shift water peaks).[1]

NMR Characterization
The proton spectrum is characterized by the distinct descreening of the aldehyde proton and

the specific coupling pattern of the pyrazole ring.
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

CHO 9.65 – 9.80
Singlet (or

Triplet)
1H

Aldehyde

proton.[1]

Highly

deshielded by

carbonyl

anisotropy.[1]

May show

weak

coupling to

.[1]

H-5 7.90 – 8.10 Doublet 1H

Pyrazole C5-

H. Adjacent

to N1, most

deshielded

ring proton.

H-4 6.95 – 7.10 Doublet 1H

Pyrazole C4-

H. Shielded

relative to H-

5, but

deshielded by

adjacent

.

5.15 – 5.35
Doublet (or

Singlet)
2H

-Methylene.

[1] Shifted

downfield due

to N1

attachment

and carbonyl

proximity.[1]
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Critical Diagnostic: The coupling constant

(

2.4 Hz) distinguishes the 1,3-substituted isomer from the 1,5-isomer (where

Hz).

NMR Characterization

Carbon
Shift (

, ppm)
Type Notes

C=O 196.0 – 198.5 Quaternary (CH)

Characteristic

aldehyde carbonyl.

Disappears if

hydrated.

C-3 154.0 – 156.0 Quaternary

Attached to

.[1] Broadened by

quadrupole relaxation.

C-5 134.0 – 136.0 Methine (CH) Adjacent to N1.

C-4 104.0 – 106.0 Methine (CH)
Intermediate

shielding.[1]

58.0 – 60.5 Methylene
N-linked methylene

carbon.[1]

Infrared (IR) Spectroscopy
The IR spectrum serves as a rapid "fingerprint" validation, particularly for the presence of the

nitro and carbonyl groups.
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Functional Group
Wavenumber (

)
Intensity Vibrational Mode

Aldehyde C-H 2850 & 2750 Medium

Fermi doublet (Critical

for distinguishing

aldehyde from

ketone).[1]

C=O (Carbonyl) 1725 – 1740 Strong
Aldehyde stretching

vibration.[1]

(Asym) 1530 – 1550 Strong
Asymmetric nitro

stretch.[1]

(Sym) 1340 – 1360 Strong
Symmetric nitro

stretch.[1]

Pyrazole Ring 1480 – 1500 Medium
C=N / C=C skeletal

vibrations.[1]

N-N 1020 – 1050 Weak
Ring breathing mode.

[1]

Mass Spectrometry (MS) & Fragmentation Logic
Method: ESI (Positive Mode) or GC-MS (EI).[1]

Molecular Ion (

): m/z 156.1 (ESI)

Base Peak: Often m/z 110 (Loss of

) or m/z 127 (Loss of CHO).

Fragmentation Pathway Visualization
The following diagram illustrates the logical fragmentation steps expected in Electron Impact

(EI) mass spectrometry, useful for confirming the structure.
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Molecular Ion
[M]+ m/z 155

[M - CHO]+
m/z 126

(Loss of Formyl)

-29 Da (CHO)

[M - NO2]+
m/z 109

(Loss of Nitro)

-46 Da (NO2)

Pyrazole Core
[C3H3N2]+

m/z 67

Ring Cleavage Degradation

Click to download full resolution via product page

Caption: Predicted EI-MS fragmentation pathway showing primary loss of the labile aldehyde

and nitro groups.

Experimental Protocol: Characterization Workflow
This protocol ensures data integrity by preventing sample degradation during analysis.[1]

Step 1: Sample Preparation[1]
Solvent Selection: Use DMSO-

for NMR.[1] Avoid

(Methanol-

) as it will form a hemiacetal, complicating the spectrum.

Concentration: Prepare a 10-15 mg/mL solution.

Filtration: Filter through a 0.2

m PTFE syringe filter to remove polymerized solids.
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Step 2: Data Acquisition
Run

NMR (16 scans): Focus on the 9-10 ppm region. If the aldehyde peak is split or broad, it
indicates partial hydration.

Run IR (ATR): Ensure the crystal is dry. Look for the Fermi doublet at 2750/2850

to confirm the aldehyde functionality is intact.[1]

LC-MS: Use an acetonitrile/water gradient with 0.1% Formic Acid.[1]

Caution: The acidic mobile phase may hydrate the aldehyde on-column.[1] Look for

(hydrate adduct) in the mass spectrum.

Logical Validation: Structure-to-Spectrum
Correlation
To validate the structure without a reference standard, use the "Connectivity Check" diagram

below. This maps the observed signals back to the specific structural environment.[1]

Aldehyde Proton
(CHO)

Singlet
~9.7 ppm

Deshielded by C=O

Methylene
(N-CH2)

Doublet/Singlet
~5.2 ppmN-Effect + C=O Effect

Nitro Group
(NO2)

Proton H-5
(Adj. to N)

Doublet
~8.0 ppm

Alpha to Nitrogen

Proton H-4
(Adj. to NO2)

Doublet
~7.0 ppmBeta to Nitrogen

Alpha to NO2

Possible Weak Coupling

Ring Coupling (J~2.4Hz)
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Caption: NMR connectivity map linking structural moieties to predicted chemical shifts and

coupling interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b3071970?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://www.chemicalbook.com/synthesis/3-nitro-1h-pyrazole.htm
https://www.mdpi.com/1420-3049/28/18/6489
https://pmc.ncbi.nlm.nih.gov/articles/PMC10233677/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10233677/
https://digital.csic.es/bitstream/10261/405336/1/Magnetic%20Reson%20in%20Chemistry%20-%202025.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-nitro-1H-pyrazol-1-yl_acetaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-nitro-1H-pyrazol-1-yl_acetaldehyde
https://www.benchchem.com/product/b3071970/docs#technical-guide-spectroscopic-characterization-of-3-nitro-1h-pyrazol-1-yl-acetaldehyde-1
https://www.benchchem.com/product/b3071970/docs#technical-guide-spectroscopic-characterization-of-3-nitro-1h-pyrazol-1-yl-acetaldehyde-1
https://www.benchchem.com/product/b3071970/docs#technical-guide-spectroscopic-characterization-of-3-nitro-1h-pyrazol-1-yl-acetaldehyde-1
https://www.benchchem.com/product/b3071970/docs#technical-guide-spectroscopic-characterization-of-3-nitro-1h-pyrazol-1-yl-acetaldehyde-1
https://www.benchchem.com/product/b3071970?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3071970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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